Cas no 133131-51-8 (Benzenebutanenitrile, 4-bromo-γ-oxo-α-phenyl-)

• Product Name: Benzenebutanenitrile, 4-bromo-γ-oxo-α-phenyl-
• CAS No: 133131-51-8
• MF: C₁₆H₁₂BrNO
• MW: 314.1765832901
• CID: 4524713
• PubChem ID: 314028
• Update Time: 2025-04-24

Benzenebutanenitrile, 4-bromo-γ-oxo-α-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, 4-bromo-γ-oxo-α-phenyl-
• NSC230336
• 6J-574S
• SCHEMBL6223072
• 4-(4-bromophenyl)-4-oxo-2-phenylbutanenitrile
• NSC-230336
• 133131-51-8
• AKOS005097536

• Inchi： 1S/C16H12BrNO/c17-15-8-6-13(7-9-15)16(19)10-14(11-18)12-4-2-1-3-5-12/h1-9,14H,10H2
• InChI Key： ALNSGKRLPBRPMD-UHFFFAOYSA-N
• SMILES： C1C=CC(C(C#N)CC(C2C=CC(Br)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 313.01023Da
• Monoisotopic Mass: 313.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų